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Compound of Interest

Compound Name:
5-(Ethylthio)thiophene-2-

carboxylic acid

Cat. No.: B1269295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

a representative synthetic route for 5-(Ethylthio)thiophene-2-carboxylic acid, a sulfur-

containing heterocyclic compound of interest in medicinal chemistry and materials science. Due

to the limited availability of specific experimental data for this compound in published literature,

this guide summarizes known information and presents a generalized, adaptable protocol for

its synthesis.

Physicochemical and Structural Data
Quantitative data for 5-(Ethylthio)thiophene-2-carboxylic acid is summarized below. It is

important to note that while some fundamental properties are established, detailed

experimental values for characteristics such as melting and boiling points are not widely

reported.
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Property Value Source

Molecular Weight 188.27 g/mol [1]

Molecular Formula C₇H₈O₂S₂ [1]

CAS Number 101861-40-9 [1]

Physical Form Solid [1]

Purity (Typical) ≥95% [1]

Calculated LogP 2.78 [1]

Synthesis of Thiophene-2-Carboxylic Acid
Derivatives
While a specific, detailed experimental protocol for the synthesis of 5-(Ethylthio)thiophene-2-
carboxylic acid is not readily available in the cited literature, a general and widely used

method for the preparation of substituted thiophene-2-carboxylic acids involves the lithiation of

the thiophene ring followed by carboxylation with carbon dioxide. This approach is adaptable

for the synthesis of the target compound starting from 2-ethylthiothiophene.

General Experimental Protocol: Lithiation and
Carboxylation
This protocol describes a representative procedure for the synthesis of a 5-substituted

thiophene-2-carboxylic acid and can be adapted for 5-(Ethylthio)thiophene-2-carboxylic
acid.

Materials:

2-Ethylthiothiophene (starting material)

Anhydrous diethyl ether or tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution in hexanes

Dry ice (solid carbon dioxide)
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Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvents for extraction and recrystallization (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a nitrogen inlet, and a thermometer is charged with 2-

ethylthiothiophene and anhydrous diethyl ether or THF under a nitrogen atmosphere.

Lithiation: The solution is cooled to a low temperature (typically between -78 °C and -20 °C)

using a dry ice/acetone or ice/salt bath. A solution of n-butyllithium in hexanes is added

dropwise via the dropping funnel, ensuring the internal temperature does not rise

significantly. The reaction mixture is stirred at this temperature for 1-2 hours to ensure

complete formation of the 5-lithio-2-(ethylthio)thiophene intermediate.

Carboxylation: The reaction mixture is then poured slowly over an excess of crushed dry ice,

which serves as the source of CO₂. The dry ice should be handled with appropriate safety

precautions. The mixture is allowed to warm to room temperature as the CO₂ sublimes.

Work-up: Once at room temperature, water is added to the mixture. The aqueous layer is

separated and washed with an organic solvent (e.g., diethyl ether) to remove any unreacted

starting material.

Acidification: The aqueous layer is then acidified to a low pH (typically pH 1-2) with a

hydrochloric acid solution, which precipitates the crude 5-(Ethylthio)thiophene-2-
carboxylic acid.

Isolation and Purification: The precipitated solid is collected by vacuum filtration, washed with

cold water, and dried. Further purification can be achieved by recrystallization from an

appropriate solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final

product.
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Characterization: The structure and purity of the final compound should be confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS).

Synthetic Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 5-
(Ethylthio)thiophene-2-carboxylic acid based on the lithiation and carboxylation protocol

described above.
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Start: 2-Ethylthiothiophene

1. Lithiation
- Solvent: Anhydrous THF
- Reagent: n-Butyllithium

- Temp: -78°C

Intermediate:
5-Lithio-2-(ethylthio)thiophene

2. Carboxylation
- Reagent: Dry Ice (CO2)

- Temp: Allow to warm to RT

3. Aqueous Work-up
- Separate aqueous layer

4. Acidification
- Reagent: HCl (aq)
- Precipitate product

5. Purification
- Filtration

- Recrystallization

Final Product:
5-(Ethylthio)thiophene-2-carboxylic acid

Click to download full resolution via product page

Caption: General synthesis workflow for 5-(Ethylthio)thiophene-2-carboxylic acid.

Potential Applications and Signaling Pathways
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Currently, there is a lack of specific information in the scientific literature detailing the

involvement of 5-(Ethylthio)thiophene-2-carboxylic acid in defined biological signaling

pathways. However, thiophene-2-carboxylic acid derivatives, in general, are recognized as

important scaffolds in drug discovery and have been investigated for a wide range of biological

activities. They are often used as building blocks for the synthesis of more complex molecules

with potential therapeutic applications. Further research is required to elucidate the specific

biological targets and mechanisms of action for this particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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